Cas no 1355171-16-2 (4-(thiophen-3-yl)benzohydrazide)

4-(thiophen-3-yl)benzohydrazide structure
1355171-16-2 structure
Product Name:4-(thiophen-3-yl)benzohydrazide
CAS No:1355171-16-2
MF:C11H10N2OS
MW:218.274900913239
CID:5311564
PubChem ID:155799762
Update Time:2023-11-21

4-(thiophen-3-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • AKOS040727429
    • F6782-3361
    • 4-(thiophen-3-yl)benzohydrazide
    • 1355171-16-2
    • 4-(3-Thienyl)benzoic acid hydrazide
    • Inchi: 1S/C11H10N2OS/c12-13-11(14)9-3-1-8(2-4-9)10-5-6-15-7-10/h1-7H,12H2,(H,13,14)
    • InChI Key: CDJQACIASKSUQQ-UHFFFAOYSA-N
    • SMILES: C(NN)(=O)C1=CC=C(C2C=CSC=2)C=C1

Computed Properties

  • Exact Mass: 218.05138412g/mol
  • Monoisotopic Mass: 218.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 83.4Ų

Experimental Properties

  • Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.59±0.10(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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